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Compound of Interest

Compound Name: 2-Amino-3-(ethylamino)phenol

Cat. No.: B060685 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract: This technical guide provides a detailed overview of the chemical properties,

structure, and synthesis of substituted 2-aminophenols, with a primary focus on 2-Amino-3-

ethylphenol. Due to the limited availability of data on 2-Amino-3-(ethylamino)phenol in major

chemical databases, this document addresses the potential that the query may refer to the

structurally similar and well-documented compound, 2-Amino-3-ethylphenol. Comparative

information is also provided for the related compound, 2-Amino-3-(methylamino)phenol, to offer

a broader context for researchers in the field. The guide includes a summary of quantitative

data, detailed experimental protocols for synthesis, and visualizations of chemical structures

and reaction pathways to support advanced research and development.

Chemical Identity and Structure
Initial searches for "2-Amino-3-(ethylamino)phenol" did not yield a conclusive entry in

established chemical databases. However, the structurally related compound, 2-Amino-3-

ethylphenol, is well-documented.[1][2] It is plausible that "ethylamino" was a transcriptional

error for "ethyl". This guide will focus on 2-Amino-3-ethylphenol and provide data on 2-Amino-

3-(methylamino)phenol for comparative purposes.

The IUPAC name for the primary compound of interest is 2-amino-3-ethylphenol.[2] It is a

derivative of aminophenol, which is an aromatic compound containing both an amino (-NH₂)

and a hydroxyl (-OH) functional group attached to a benzene ring.[1] In this specific structure,
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an amino group is located at the second position and an ethyl (-CH₂CH₃) group is at the third

position of the phenol ring.[1]

A related compound for which data is available is 2-amino-3-(methylamino)phenol.[3] This

compound features a methylamino (-NHCH₃) group at the third position.

User Query

Structurally Related Compounds

2-Amino-3-(ethylamino)phenol
(No definitive data found)

2-Amino-3-ethylphenol
IUPAC: 2-amino-3-ethylphenol

Potential Typo:
'ethylamino' vs 'ethyl'

2-Amino-3-(methylamino)phenol
IUPAC: 2-amino-3-(methylamino)phenol

Similar Structure:
'ethylamino' vs 'methylamino'

Click to download full resolution via product page

Structural relationship between the queried compound and documented analogues.

Physicochemical Properties
The following table summarizes the key quantitative data for 2-Amino-3-ethylphenol, sourced

from the PubChem database.[2]
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Property Value

IUPAC Name 2-amino-3-ethylphenol

CAS Number 398136-39-5

Molecular Formula C₈H₁₁NO

Molecular Weight 137.18 g/mol

InChI Key LVIDDVVDZXNNRD-UHFFFAOYSA-N

Canonical SMILES CCC1=C(C(=CC=C1)O)N

XLogP3 1.7

Hydrogen Bond Donor Count 2

Hydrogen Bond Acceptor Count 2

Rotatable Bond Count 1

Synthesis and Experimental Protocols
The synthesis of 2-Amino-3-ethylphenol can be achieved through several routes, primarily

involving the reduction of a corresponding nitro compound or the direct amination of a phenol

derivative.[1]

Catalytic Reduction of 2-Nitro-3-ethylphenol
One of the most common methods for synthesizing 2-Amino-3-ethylphenol is the catalytic

reduction of 2-nitro-3-ethylphenol.[1]

Experimental Protocol:

Reaction Setup: 2-nitro-3-ethylphenol is dissolved in a suitable solvent, such as ethanol or

ethyl acetate, in a reaction vessel.

Catalyst Addition: A palladium-based catalyst, typically palladium on carbon (Pd/C), is added

to the mixture.
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Hydrogenation: The reaction vessel is purged with hydrogen gas (H₂), and the reaction is

allowed to proceed under a hydrogen atmosphere, often with stirring, until the reduction of

the nitro group to an amino group is complete.

Work-up: The catalyst is removed by filtration, and the solvent is evaporated to yield the

crude product.

Purification: The crude product can be further purified by recrystallization or chromatography

to obtain pure 2-Amino-3-ethylphenol.

2-Nitro-3-ethylphenol Pd/C, H₂
Catalytic Hydrogenation 2-Amino-3-ethylphenol

Click to download full resolution via product page

Synthesis workflow for 2-Amino-3-ethylphenol via catalytic reduction.

Direct Amination of 3-Ethylphenol
A more atom-economical approach is the direct amination of 3-ethylphenol.[1]

Experimental Protocol:

Reaction Setup: 3-ethylphenol is placed in a high-pressure reactor with a suitable catalyst,

such as a copper or palladium-based catalyst.

Amination: Ammonia is introduced into the reactor, and the reaction is carried out under high

temperature and pressure.

Work-up and Purification: After the reaction is complete, the catalyst is removed, and the

product is isolated and purified using standard techniques.

Applications and Research Context
Aminophenols are a class of compounds recognized for their reactivity, which is conferred by

the electron-donating properties of both the amino and hydroxyl groups.[1] This makes them

valuable intermediates in a variety of chemical syntheses, including the production of

pharmaceuticals, dyes, and polymers. The specific steric and electronic properties imparted by
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the ethyl group in 2-Amino-3-ethylphenol make it a unique building block for advanced organic

synthesis.[1]

Conclusion
While direct information on 2-Amino-3-(ethylamino)phenol is not readily available, this guide

provides a comprehensive overview of the closely related and well-documented compound, 2-

Amino-3-ethylphenol. The provided data on its structure, properties, and synthesis protocols

should serve as a valuable resource for researchers and professionals in the field of drug

development and chemical synthesis. Further investigation into the existence and properties of

2-Amino-3-(ethylamino)phenol may be warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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